molecular formula C9H9BrN2O B8495372 7-bromo-6-methyl-3,4-dihydroquinoxalin-2(1H)-one CAS No. 170098-99-4

7-bromo-6-methyl-3,4-dihydroquinoxalin-2(1H)-one

Cat. No.: B8495372
CAS No.: 170098-99-4
M. Wt: 241.08 g/mol
InChI Key: GFQWDHHHNGCNOI-UHFFFAOYSA-N
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Description

7-bromo-6-methyl-3,4-dihydroquinoxalin-2(1H)-one is a useful research compound. Its molecular formula is C9H9BrN2O and its molecular weight is 241.08 g/mol. The purity is usually 95%.
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Properties

CAS No.

170098-99-4

Molecular Formula

C9H9BrN2O

Molecular Weight

241.08 g/mol

IUPAC Name

7-bromo-6-methyl-3,4-dihydro-1H-quinoxalin-2-one

InChI

InChI=1S/C9H9BrN2O/c1-5-2-7-8(3-6(5)10)12-9(13)4-11-7/h2-3,11H,4H2,1H3,(H,12,13)

InChI Key

GFQWDHHHNGCNOI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1Br)NC(=O)CN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N-(4′-bromo-5′-methyl-2′-nitrophenyl)glycine sodium salt (0.200 g, 0.692 mmol, as prepared above) and tin (II) chloride dihydrate (0.468 g, 2.07 mmol, Aldrich, used as received) in ethanol (2.0 mL) was refluxed for 30 min. It was then cooled to room temperature. The precipitated solid was filtered and dried under vacuum to yield 0.064 g (38%) of the title compound as a yellow powder; 1NMR (DMSO-d6): δ 2.130 (s, 3H), 3.674 (s, 21), 6.120 (s, 1H), 6.583 (s, 1H), 6.868 (s, 1H), 10.284 (s, 1H).
Name
N-(4′-bromo-5′-methyl-2′-nitrophenyl)glycine sodium salt
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
0.468 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Yield
38%

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